Cas no 1248415-53-3 (1-(4-fluoro-2-methylphenyl)piperidin-3-amine)
1-(4-fluoro-2-methylphenyl)piperidin-3-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(4-fluoro-2-methylphenyl)piperidin-3-amine
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- Inchi: 1S/C12H17FN2/c1-9-7-10(13)4-5-12(9)15-6-2-3-11(14)8-15/h4-5,7,11H,2-3,6,8,14H2,1H3
- InChI Key: UTLDLISFEIXNHH-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(F)C=C2C)CCCC(N)C1
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 324.8±42.0 °C at 760 mmHg
- Flash Point: 150.2±27.9 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-(4-fluoro-2-methylphenyl)piperidin-3-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-fluoro-2-methylphenyl)piperidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B439068-10mg |
1-(4-fluoro-2-methylphenyl)piperidin-3-amine |
1248415-53-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B439068-50mg |
1-(4-fluoro-2-methylphenyl)piperidin-3-amine |
1248415-53-3 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B439068-100mg |
1-(4-fluoro-2-methylphenyl)piperidin-3-amine |
1248415-53-3 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-79959-0.05g |
1-(4-fluoro-2-methylphenyl)piperidin-3-amine |
1248415-53-3 | 95.0% | 0.05g |
$155.0 | 2025-02-20 | |
| Enamine | EN300-79959-0.1g |
1-(4-fluoro-2-methylphenyl)piperidin-3-amine |
1248415-53-3 | 95.0% | 0.1g |
$232.0 | 2025-02-20 | |
| Enamine | EN300-79959-0.25g |
1-(4-fluoro-2-methylphenyl)piperidin-3-amine |
1248415-53-3 | 95.0% | 0.25g |
$331.0 | 2025-02-20 | |
| Enamine | EN300-79959-0.5g |
1-(4-fluoro-2-methylphenyl)piperidin-3-amine |
1248415-53-3 | 95.0% | 0.5g |
$524.0 | 2025-02-20 | |
| Enamine | EN300-79959-1.0g |
1-(4-fluoro-2-methylphenyl)piperidin-3-amine |
1248415-53-3 | 95.0% | 1.0g |
$671.0 | 2025-02-20 | |
| Enamine | EN300-79959-2.5g |
1-(4-fluoro-2-methylphenyl)piperidin-3-amine |
1248415-53-3 | 95.0% | 2.5g |
$1315.0 | 2025-02-20 | |
| Enamine | EN300-79959-5.0g |
1-(4-fluoro-2-methylphenyl)piperidin-3-amine |
1248415-53-3 | 95.0% | 5.0g |
$1945.0 | 2025-02-20 |
1-(4-fluoro-2-methylphenyl)piperidin-3-amine Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 1-(4-fluoro-2-methylphenyl)piperidin-3-amine
Research Brief on 1-(4-fluoro-2-methylphenyl)piperidin-3-amine (CAS: 1248415-53-3): Recent Advances and Applications
The compound 1-(4-fluoro-2-methylphenyl)piperidin-3-amine (CAS: 1248415-53-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting drugs. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a scaffold for novel drug candidates.
One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex molecules. Researchers have reported its utility in the development of sigma-1 receptor ligands, which are being investigated for their neuroprotective and antipsychotic effects. The presence of the 4-fluoro-2-methylphenyl group and the piperidin-3-amine moiety provides a versatile framework for further chemical modifications, enabling the creation of derivatives with enhanced binding affinity and selectivity.
In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the synthesis of 1-(4-fluoro-2-methylphenyl)piperidin-3-amine and its subsequent conversion into a series of sigma-1 receptor agonists. The study highlighted the compound's favorable pharmacokinetic properties, including good blood-brain barrier penetration and metabolic stability. These findings suggest its potential as a lead compound for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Another notable application of 1-(4-fluoro-2-methylphenyl)piperidin-3-amine is in the field of pain management. Preliminary studies have indicated that derivatives of this compound exhibit potent analgesic effects by modulating specific neurotransmitter systems. For instance, a recent patent application disclosed the use of this compound in the development of novel opioid receptor modulators with reduced side effects compared to traditional opioids. This could represent a significant advancement in the search for safer and more effective pain relief medications.
Despite these promising developments, challenges remain in optimizing the compound's therapeutic profile. Issues such as off-target effects and dose-dependent toxicity need to be addressed through further structure-activity relationship (SAR) studies. Additionally, the scalability of its synthesis and the cost-effectiveness of production are critical factors that will influence its commercial viability.
In conclusion, 1-(4-fluoro-2-methylphenyl)piperidin-3-amine (CAS: 1248415-53-3) represents a valuable scaffold in medicinal chemistry with diverse applications. Its potential in CNS drug development and pain management underscores the importance of continued research in this area. Future studies should focus on refining its pharmacological properties and exploring new therapeutic indications to fully realize its clinical potential.
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